N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide

• IUPAC Name: N-(1-benzylpyrazol-3-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C15H13N5O/c21-15(13-10-16-7-8-17-13)18-14-6-9-20(19-14)11-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,19,21)
• InChI Key: UGSTVAPURIAZDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC(=N2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C15H13N5O
• Molecular Weight: 279.30 g/mol

Description

N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide, also known as BP-1B, is a chemical compound that has been extensively studied for its potential use in scientific research. BP-1B is a pyrazinecarboxamide derivative that has shown promising results in various studies, making it an interesting compound for further research.

Mechanism of Action

The mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and inhibiting their production can help to reduce inflammation.
Biochemical and Physiological Effects
N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by reducing the production of prostaglandins. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide has also been shown to have anti-cancer effects by inducing apoptosis, or programmed cell death, in cancer cells. In addition, N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide has been shown to have anti-viral effects by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide has a number of advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are a number of future directions for research on N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide. One area of research is to further investigate its potential use as an anti-cancer agent. Another area of research is to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide, which could lead to the development of more effective treatments for a variety of conditions.

Scientific Research Applications

N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide has been extensively studied for its potential use in scientific research. It has shown promising results in various studies, including its potential use as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyrazinecarboxamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.